Cas no 148207-43-6 (Microginin)

• Product Name: Microginin
• CAS No: 148207-43-6
• MF: C₃₇H₅₅N₅O₉
• MW: 713.860710382462
• CID: 169244
• PubChem ID: 11966985
• Update Time: 2025-07-18

Microginin Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,N-[(2S,3R)-3-amino-2-hydroxy-1-oxodecyl]-L-alanyl-L-valyl-N-methyl-L-tyrosyl-
• L-Tyrosine,N-[N-[N-[N-(3-amino-2-hydroxy-1-oxodecyl)-L-alanyl]-L-valyl]-N-methyl-L-tyrosyl]-,[S-(R*,S*)]-
• Microginin
• 148207-43-6
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-3-amino-2-hydroxydecanoyl]amino]propanoyl]amino]-3-methylbutanoyl]-methylamino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• DTXSID001335395

• Inchi： 1S/C37H55N5O9/c1-6-7-8-9-10-11-28(38)32(45)35(48)39-23(4)33(46)41-31(22(2)3)36(49)42(5)30(21-25-14-18-27(44)19-15-25)34(47)40-29(37(50)51)20-24-12-16-26(43)17-13-24/h12-19,22-23,28-32,43-45H,6-11,20-21,38H2,1-5H3,(H,39,48)(H,40,47)(H,41,46)(H,50,51)/t23-,28+,29-,30-,31-,32-/m0/s1
• InChI Key： KPCUJSJUCHBAJR-LMLZXVFXSA-N
• SMILES： O[C@H](C(N[C@@H](C)C(N[C@H](C(N(C)[C@H](C(N[C@H](C(=O)O)CC1C=CC(=CC=1)O)=O)CC1C=CC(=CC=1)O)=O)C(C)C)=O)=O)[C@@H](CCCCCCC)N

Computed Properties

• Exact Mass: 713.40025
• Monoisotopic Mass: 713.39997835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 51
• Rotatable Bond Count: 21
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 232Ų

Experimental Properties

• PSA: 231.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Microginin

Research Briefing on Microginin (148207-43-6): Recent Advances and Applications in Chemical Biology and Medicine

Microginin, a cyclic depsipeptide with the chemical identifier 148207-43-6, has garnered significant attention in the field of chemical biology and medicine due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models. This briefing provides a comprehensive overview of the latest research developments related to Microginin, highlighting key findings and future directions.

The primary interest in Microginin stems from its ability to inhibit angiotensin-converting enzyme (ACE), a critical target in the treatment of hypertension and cardiovascular diseases. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and interactions with ACE. These studies have revealed that Microginin's cyclic structure and specific amino acid residues are crucial for its inhibitory activity, offering insights for the design of novel ACE inhibitors.

In addition to its cardiovascular applications, recent investigations have explored Microginin's potential in oncology. Preliminary in vitro and in vivo studies suggest that Microginin may exhibit antitumor properties by modulating cell signaling pathways involved in proliferation and apoptosis. For instance, a 2023 study demonstrated that Microginin significantly reduced tumor growth in xenograft models of breast cancer, possibly through the downregulation of PI3K/AKT signaling. These findings underscore the compound's versatility and warrant further preclinical evaluation.

Another area of active research is the biosynthesis and scalable production of Microginin. Given its complex structure, traditional chemical synthesis poses challenges in terms of yield and purity. To address this, researchers have turned to synthetic biology approaches, leveraging engineered microbial strains to produce Microginin more efficiently. A recent breakthrough involved the heterologous expression of Microginin biosynthetic genes in Escherichia coli, achieving a yield improvement of over 50% compared to previous methods. This advancement could facilitate larger-scale production for clinical studies.

Despite these promising developments, challenges remain in translating Microginin into clinical applications. Issues such as bioavailability, stability, and potential off-target effects need to be thoroughly investigated. Ongoing pharmacokinetic and toxicology studies aim to address these concerns, with early data indicating favorable safety profiles in animal models. Collaborative efforts between academia and industry are essential to accelerate the development of Microginin-based therapeutics.

In conclusion, Microginin (148207-43-6) represents a compelling candidate for further exploration in chemical biology and medicine. Its dual potential in cardiovascular and oncology applications, coupled with advances in biosynthesis, positions it as a molecule of significant interest. Future research should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its therapeutic potential.